Cas no 2877688-65-6 (N-[1-(1-methyl-1H-1,3-benzodiazol-2-yl)piperidin-4-yl]cyclobutanecarboxamide)

• Product Name: N-[1-(1-methyl-1H-1,3-benzodiazol-2-yl)piperidin-4-yl]cyclobutanecarboxamide
• CAS No: 2877688-65-6
• MF: C₁₈H₂₄N₄O
• MW: 312.409363746643
• CID: 5330934
• PubChem ID: 165434989
• Update Time: 2025-07-16

N-[1-(1-methyl-1H-1,3-benzodiazol-2-yl)piperidin-4-yl]cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040864260
• F6752-1819
• N-[1-(1-methyl-1H-1,3-benzodiazol-2-yl)piperidin-4-yl]cyclobutanecarboxamide
• 2877688-65-6
• N-[1-(1-Methyl-1H-benzimidazol-2-yl)-4-piperidinyl]cyclobutanecarboxamide

• Inchi： 1S/C18H24N4O/c1-21-16-8-3-2-7-15(16)20-18(21)22-11-9-14(10-12-22)19-17(23)13-5-4-6-13/h2-3,7-8,13-14H,4-6,9-12H2,1H3,(H,19,23)
• InChI Key： IWDJPJFVZZZSJT-UHFFFAOYSA-N
• SMILES： C1(C(NC2CCN(C3N(C)C4=CC=CC=C4N=3)CC2)=O)CCC1

Computed Properties

• Exact Mass: 312.19501140g/mol
• Monoisotopic Mass: 312.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.47±0.20(Predicted)

Additional information on N-[1-(1-methyl-1H-1,3-benzodiazol-2-yl)piperidin-4-yl]cyclobutanecarboxamide

Comprehensive Overview of N-[1-(1-methyl-1H-1,3-benzodiazol-2-yl)piperidin-4-yl]cyclobutanecarboxamide (CAS No. 2877688-65-6)

The compound N-[1-(1-methyl-1H-1,3-benzodiazol-2-yl)piperidin-4-yl]cyclobutanecarboxamide (CAS No. 2877688-65-6) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, combining a benzodiazole core with a piperidine and cyclobutanecarboxamide moiety. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent trends in the scientific community highlight a growing focus on small-molecule therapeutics and targeted drug design, areas where N-[1-(1-methyl-1H-1,3-benzodiazol-2-yl)piperidin-4-yl]cyclobutanecarboxamide could play a pivotal role. Researchers are particularly interested in its potential interactions with G-protein-coupled receptors (GPCRs) and kinase enzymes, which are critical in treating conditions like inflammation, neurological disorders, and metabolic diseases. The compound's benzodiazole component is known for its bioisosteric properties, often enhancing binding affinity and metabolic stability.

From a synthetic chemistry perspective, the preparation of CAS No. 2877688-65-6 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its piperidine ring introduces conformational rigidity, while the cyclobutanecarboxamide group adds steric constraints that may influence its pharmacological profile. These structural features are frequently searched in academic databases, as they are relevant to fragment-based drug discovery (FBDD) and scaffold hopping strategies.

In the context of AI-driven drug discovery, N-[1-(1-methyl-1H-1,3-benzodiazol-2-yl)piperidin-4-yl]cyclobutanecarboxamide exemplifies how computational tools can predict ADME (Absorption, Distribution, Metabolism, Excretion) properties. Machine learning models often analyze such compounds for lipophilicity (LogP) and hydrogen bonding capacity, which are crucial for optimizing bioavailability. This aligns with the increasing demand for in silico screening methodologies to accelerate preclinical research.

Another area of interest is the compound's potential role in central nervous system (CNS) therapeutics. The benzodiazole scaffold is prevalent in drugs targeting neurotransmitter receptors, and its combination with a piperidine moiety could enhance blood-brain barrier permeability. Such characteristics are highly sought after in the development of treatments for neurodegenerative diseases and psychiatric disorders, topics frequently explored in recent literature.

For researchers investigating structure-activity relationships (SAR), CAS No. 2877688-65-6 offers a rich template for derivatization. Modifications to the cyclobutanecarboxamide group or the methylbenzodiazole unit could yield analogs with improved selectivity or potency. This approach resonates with the broader trend of medicinal chemistry optimization, where subtle structural changes can significantly alter biological activity.

In summary, N-[1-(1-methyl-1H-1,3-benzodiazol-2-yl)piperidin-4-yl]cyclobutanecarboxamide represents a compelling case study in modern drug discovery. Its multifaceted structure intersects with several hot topics, including GPCR modulation, CNS drug design, and computational pharmacology. As the scientific community continues to explore its applications, this compound is poised to remain a subject of active research and innovation.